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Compound of Interest

Compound Name: (R,R)-Hydrobenzoin

Cat. No.: B1203210

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development
Professionals

(R,R)-Hydrobenzoin is a chiral 1,2-diol widely utilized as a chiral reagent, building block, and
ligand in asymmetric synthesis.[1] Proper handling and disposal are paramount to ensure
laboratory safety and maintain experimental integrity. This guide provides essential, immediate
safety and logistical information, including operational and disposal plans, to support your
critical work in pharmaceutical and chemical development.

Physicochemical and Hazard Data

A clear understanding of the physical and chemical properties of (R,R)-Hydrobenzoin is the
first step in safe handling. This substance is generally described as a white to beige or light
brown crystalline powder.[1] While it is not classified as a hazardous substance under OSHA, it
may cause skin, eye, and respiratory tract irritation.[2][3][4]
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Property Value Source
(1R,2R)-1,2-diphenylethane-
Synonyms 1,2-diol, (R,R)-(+)-1,2- [2][3][5]

Diphenyl-1,2-ethanediol

Molecular Formula C14H1402 31516171
Molecular Weight 214.26 g/mol [21[315]1[7]
Appearance White crystalline powder [6]
Melting Point 146 - 149 °C [1][6][8]
Boiling Point 314.4°C (rough estimate) [6][8]

Storage Temperature

Room Temperature, in a dry

and well-ventilated place

[2](5]

HMIS Rating

Health: 1, Flammaubility: O,

Physical Hazard: 0

[3]

NFPA Rating

Health: 1, Fire: 0, Reactivity: O [3]

Operational Plan: Personal Protective Equipment
(PPE) and Handling

A systematic approach to handling (R,R)-Hydrobenzoin minimizes exposure and ensures a

safe laboratory environment. The following step-by-step guide outlines the necessary

precautions and PPE.

Engineering Controls:

o Ensure adequate ventilation in the work area.[9][10] Provide appropriate exhaust ventilation

where dust may be formed.[2]

» Facilities storing or utilizing this material should be equipped with an eyewash fountain.[4]

Personal Protective Equipment (PPE):
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o Eye and Face Protection: Wear chemical safety goggles or glasses that are tested and
approved under appropriate government standards such as NIOSH (US) or EN 166 (EU).[6]

¢ Skin Protection:

o Gloves: Handle with gloves.[6] Nitrile rubber gloves are a suitable option. Gloves must be
inspected prior to use. Use proper glove removal technique (without touching the glove's
outer surface) to avoid skin contact.

o Body Protection: Wear a lab coat. Choose body protection in relation to its type, to the
concentration and amount of dangerous substances, and to the specific workplace.[6]

o Respiratory Protection: Respiratory protection is not typically required under normal use with
adequate ventilation.[2][6] If dust is generated and nuisance levels are a concern, use a type
N95 (US) or type P1 (EN 143) dust mask.[2][6]

Handling Procedures:

e Avoid contact with skin and eyes.[8]

¢ Avoid formation of dust and aerosols.[2]
e Wash hands thoroughly after handling.

Emergency Procedures and First Aid

In the event of exposure, immediate and appropriate first aid is crucial.
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Exposure Route First Aid Measures

Move the person into fresh air. If not breathing,

Inhalation _ o o

give artificial respiration.[2][6]

Wash off with soap and plenty of water.[2][6] If
Skin Contact skin irritation occurs, get medical

advice/attention.[3]

Flush eyes with water as a precaution.[2][6]

Remove contact lenses, if present and easy to
Eye Contact ) o o

do. Continue rinsing.[3][4] If eye irritation

persists, get medical advice/attention.[4]

Never give anything by mouth to an
) unconscious person. Rinse mouth with water.[2]
Ingestion . o .
[6] Do not induce vomiting. Seek medical

attention.[3]

In Case of a Spill:

Avoid dust formation.[2][9]

Sweep up and shovel the material.[2][6]

Keep in suitable, closed containers for disposal.[2][6]

Do not let the product enter drains.[2]

Disposal Plan

Proper disposal of (R,R)-Hydrobenzoin and its containers is an essential part of the laboratory
workflow to ensure environmental safety and regulatory compliance.

Disposal of (R,R)-Hydrobenzoin:
» Dispose of the material as an unused product.[2]

» Waste material must be disposed of in accordance with national and local regulations.
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» Do not mix with other waste.

Disposal of Contaminated Containers:

o Leave chemicals in their original containers.

e Handle uncleaned containers like the product itself.

Workflow for Safe Handling of (R,R)-Hydrobenzoin

The following diagram illustrates the logical workflow for the safe handling of (R,R)-
Hydrobenzoin, from preparation to disposal.
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Safe Handling Workflow for (R,R)-Hydrobenzoin
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Caption: Workflow for safe handling of (R,R)-Hydrobenzoin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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